N-(2-((2,4-dimethoxyphenyl)carbamoyl)benzofuran-3-yl)-2-oxo-2H-chromene-3-carboxamide

• IUPAC Name: N-[2-[(2,4-dimethoxyphenyl)carbamoyl]-1-benzofuran-3-yl]-2-oxochromene-3-carboxamide
• InChI: InChI=1S/C27H20N2O7/c1-33-16-11-12-19(22(14-16)34-2)28-26(31)24-23(17-8-4-6-10-21(17)35-24)29-25(30)18-13-15-7-3-5-9-20(15)36-27(18)32/h3-14H,1-2H3,(H,28,31)(H,29,30)
• InChI Key: PWDXKRSHHGBWAY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4=CC5=CC=CC=C5OC4=O)OC
• Molecular Formula: C27H20N2O7
• Molecular Weight: 484.5 g/mol

Description

The compound belongs to the class of benzofurans and chromenes, both of which are widely found in natural products and have a wide range of biological and pharmacological applications. Benzofuran derivatives, for example, have been used in the treatment of skin diseases such as cancer or psoriasis.

Scientific Research Applications

Antimicrobial Properties

Benzofuran derivatives have garnered attention as potential antimicrobial agents. Their unique structural features make them attractive candidates for combating infectious diseases. . Specifically, this compound could be investigated for its antibacterial, antifungal, or antiviral properties.

Skin Disease Treatment

Certain benzofuran derivatives, such as psoralen, 8-methoxypsoralen, and angelicin, have been employed in the treatment of skin diseases like cancer and psoriasis. .

Drug Discovery

Benzofuran and its derivatives serve as privileged structures in drug discovery. Their wide array of biological activities makes them valuable scaffolds for designing new drugs. .

Potential Bioavailability Enhancements

Recent benzofuran-based compounds have achieved improved bioavailability, allowing for once-daily dosing. .

Pharmacophore Design

The compound’s unique features position it as a pharmacophore of choice for designing antimicrobial agents. .

Future Research

To fully unlock the therapeutic potential of this compound, further research is essential. .

Future Directions

Given the biological activity of benzofuran derivatives, this compound could be a potential candidate for further study in drug discovery, especially in the search for new antimicrobial agents.

Mechanism of Action

Target of action

The compound contains a benzofuran moiety, which is a common scaffold in antimicrobial agents

Mode of action

Without specific information on this compound, it’s hard to say exactly how it interacts with its targets. Many antimicrobial agents work by inhibiting essential enzymes in the bacterial cell, preventing the bacteria from carrying out necessary functions .

Result of action

The result of this compound’s action would depend on its specific target and mode of action. If it is an antimicrobial agent, the result would likely be the death or inhibition of bacterial cells .